molecular formula Al4Ba B075941 CID 6337003 CAS No. 12253-23-5

CID 6337003

Cat. No.: B075941
CAS No.: 12253-23-5
M. Wt: 245.25 g/mol
InChI Key: CNMLKYRHFLUEAL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

CID 6337003, also known as barium aluminide, is an intermetallic compound composed of aluminum and barium in a 4:1 ratio. This compound is part of the broader category of aluminum-barium alloys, which exhibit unique properties due to the combination of these two metals. Aluminum is known for its lightweight and high strength, while barium contributes to the compound’s unique chemical and physical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of aluminum, compd. with barium (4:1) typically involves the direct combination of high-purity aluminum and barium. The metals are melted together under an inert atmosphere to prevent oxidation. The reaction is carried out at high temperatures, often exceeding 800°C, to ensure complete alloying .

Industrial Production Methods

In industrial settings, the production of this compound may involve more sophisticated techniques such as arc melting or induction melting. These methods allow for precise control over the temperature and atmosphere, ensuring high purity and uniformity of the final product. The molten alloy is then cast into molds and allowed to cool slowly to form the desired intermetallic compound .

Chemical Reactions Analysis

Types of Reactions

CID 6337003 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. The compound is particularly reactive with halogens, forming aluminum halides and barium halides .

Common Reagents and Conditions

Major Products Formed

Scientific Research Applications

CID 6337003 has several applications in scientific research:

Mechanism of Action

The mechanism of action of aluminum, compd. with barium (4:1) involves its ability to interact with various molecular targets. In catalysis, the compound provides active sites for the adsorption and transformation of reactants. In materials science, its unique crystal structure contributes to its mechanical properties, such as high strength and lightweight .

Comparison with Similar Compounds

Similar Compounds

  • Aluminum nitride (AlN)
  • Aluminum sulfide (Al₂S₃)
  • Aluminum halides (AlX₃)

Uniqueness

Compared to other aluminum compounds, aluminum, compd. with barium (4:1) is unique due to the presence of barium, which imparts distinct chemical and physical properties. For example, the compound exhibits higher electrical conductivity and different catalytic properties compared to aluminum nitride or aluminum sulfide .

Conclusion

CID 6337003 is a versatile intermetallic compound with a wide range of applications in scientific research and industry. Its unique properties, derived from the combination of aluminum and barium, make it a valuable material for various advanced applications.

Properties

InChI

InChI=1S/4Al.Ba
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CNMLKYRHFLUEAL-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[Al].[Al].[Al].[Al].[Ba]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

Al4Ba
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID8065292
Record name Aluminum, compd. with barium (4:1)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID8065292
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

245.25 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

12253-23-5
Record name Aluminum, compd. with barium (4:1)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID8065292
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.